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The following table summarizes the hydrogen storage properties of YNis under high-pressure conditions
alongside other common storage methods. Note that the data for YNis is from an older study and was

obtained under significantly different experimental conditions compared to the other materials [1] [2].

Material/ Hydrogen Absorption Desorption o
. . . Key Characteristics
Method Capacity Conditions Conditions
YNis Large quantity High pressure Information Does not absorb hydrogen at
(specific wt% (up to 1550 Missing moderate pressures; forms a
not stated) [2] atm) [2] hydride phase at high pressure
[2].
LaNisHe 15-20wt% [1] 30-60°C[1] 50 - 100 °C Fast kinetics; used in
[1] stationary storage and fuel
cells [1].
MgH:2 7.6 wt% [1] 300 -400°C[1] >300°C][1] High capacity but slow kinetics
and high operating
temperature [1].
NaAlHa4 5.6 wt% [1] 100 - 150 °C[1] 200 - 250 °C A complex hydride that
[1] requires a catalyst [1].
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Material/ Hydrogen Absorption
Method Capacity Conditions

Compressed  Low volumetric N/A

H:2 density [1] [3]
Liquefied Hz Higher N/A
volumetric

density than gas

[1] [3]

Experimental Details for YNis

Desorption
Conditions

N/A

N/A

Key Characteristics

Stored at 350-700 bar;
involves high-pressure tanks
and energy-intensive
compression [1] [3].

Stored at -253 °C; requires
significant energy for
liquefaction and has boil-off
losses [1] [3].

The key experimental data for YNis comes from a 1981 study titled "High pressure hydrogen absorption

study on YNis, LaPts and ThNis" [2].

¢ Objective: To study hydrogen absorption in intermetallic compounds that do not absorb hydrogen at

moderate pressures and room temperature [2].

e Methodology: The researchers subjected the alloy samples to very high pressures of hydrogen

gas, up to 1550 atmospheres [2].

¢ Key Finding: Under these extreme conditions, YNis was found to absorb "a large quantity of
hydrogen" and form a hydride phase. The study concluded that for YNis and LaPts, hydride formation

is controlled mainly by their lattice compressibility rather than unit cell size [2].

Research Context and Workflow

The field of solid-state hydrogen storage has evolved significantly since the early YNis study. Modern

research, particularly on promising materials like magnesium-based hydrides (MgH2), now focuses on

overcoming limitations such as high desorption temperatures and slow kinetics. The following diagram

illustrates a contemporary data-driven research workflow used to discover and optimize new hydrogen

storage materials.
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This modern approach, as exemplified by the "FIND" platform, involves building large databases, using
machine learning (ML) for property prediction, and employing inverse design to discover novel alloys,

moving beyond traditional trial-and-error methods [4].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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